Cas no 107433-77-2 (Cyclopentane,3-isothiocyanato-2-(isothiocyanatomethyl)-1,1,4-trimethyl-)

• Product Name: Cyclopentane,3-isothiocyanato-2-(isothiocyanatomethyl)-1,1,4-trimethyl-
• CAS No: 107433-77-2
• MF: C₁₁H₁₆N₂S₂
• MW: 240.388139724731
• CID: 184593
• PubChem ID: 184827
• Update Time: 2025-04-19

Cyclopentane,3-isothiocyanato-2-(isothiocyanatomethyl)-1,1,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane,3-isothiocyanato-2-(isothiocyanatomethyl)-1,1,4-trimethyl-
• 3-isothiocyanato-2-(isothiocyanatomethyl)-1,1,4-trimethylcyclopentane
• AC1L4FNN
• AC1Q7EUU
• ACMC-20cboh
• AG-J-18205
• AR-1F3877
• CTK4A5430
• 107433-77-2
• DTXSID10910323

• Inchi： 1S/C11H16N2S2/c1-8-4-11(2,3)9(5-12-6-14)10(8)13-7-15/h8-10H,4-5H2,1-3H3
• InChI Key： KJZCFJGPGXFPRH-UHFFFAOYSA-N
• SMILES： S=C=NC1C(C)CC(C)(C)C1CN=C=S

Computed Properties

• Exact Mass: 240.07568
• Monoisotopic Mass: 240.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 359.6°Cat760mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.593
• PSA: 24.72